Cas no 130539-99-0 (N-Benzyl-1-(5-methylfuran-2-yl)methanamine)

N-Benzyl-1-(5-methylfuran-2-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- N-Benzyl-1-(5-methylfuran-2-yl)methanamine
- Benzyl-(5-methyl-furan-2-ylmethyl)-amine
- AC1LHYRF
- Benzyl-(5-methyl-furfuryl)-amin
- benzyl-(5-methyl-furfuryl)-amine
- benzyl[(5-methylfuran-2-yl)methyl]amine
- CTK6B9967
- N-(5-methylfurfuryl)benzylamine
- N-benzyl-N-[(5-methyl-2-furyl)methyl]amine
- ST064916
- TimTec1_008162
- SCHEMBL12200819
- DTXSID20357164
- AKOS000226314
- SB61421
- HMS1557C22
- SR-01000325666
- 130539-99-0
- SR-01000325666-1
- N-[(5-methylfuran-2-yl)methyl]-1-phenylmethanamine
-
- MDL: MFCD00448634
- Inchi: InChI=1S/C13H15NO/c1-11-7-8-13(15-11)10-14-9-12-5-3-2-4-6-12/h2-8,14H,9-10H2,1H3
- InChI Key: MQAGILLNJLJQDK-UHFFFAOYSA-N
- SMILES: CC1=CC=C(CNCC2=CC=CC=C2)O1
Computed Properties
- Exact Mass: 201.115364102g/mol
- Monoisotopic Mass: 201.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.2Ų
- XLogP3: 2.3
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 292.4±30.0 °C at 760 mmHg
- Flash Point: 130.7±24.6 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
N-Benzyl-1-(5-methylfuran-2-yl)methanamine Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-Benzyl-1-(5-methylfuran-2-yl)methanamine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM373025-1g |
N-Benzyl-1-(5-methylfuran-2-yl)methanamine |
130539-99-0 | 95%+ | 1g |
$323 | 2024-08-02 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1627959-5g |
N-benzyl-1-(5-methylfuran-2-yl)methanamine |
130539-99-0 | 98% | 5g |
¥10987.00 | 2024-08-09 |
N-Benzyl-1-(5-methylfuran-2-yl)methanamine Related Literature
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Shau-Hua Ueng,Sheng-Yao Hsueh,Chien-Chen Lai,Yi-Hung Liu,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2008, 817-819
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Kaitie A. Giffin,Ilia Korobkov,R. Tom Baker Dalton Trans., 2015,44, 19587-19596
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Cristina Pascual-Gonzalez,Giorgio Schileo,Amir Khesro,Iasmi Sterianou,Dawei Wang,Ian M. Reaney,Antonio Feteira J. Mater. Chem. C, 2017,5, 1990-1996
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4. Book reviews
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5. CdTequantum dot functionalized silica nanosphere labels for ultrasensitive detection of biomarker†Liyuan Chen,Chengliang Chen,Ruina Li,Ying Li,Songqin Liu Chem. Commun., 2009, 2670-2672
Additional information on N-Benzyl-1-(5-methylfuran-2-yl)methanamine
Comprehensive Overview of N-Benzyl-1-(5-methylfuran-2-yl)methanamine (CAS No. 130539-99-0)
N-Benzyl-1-(5-methylfuran-2-yl)methanamine, with the CAS number 130539-99-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities and applications in medicinal chemistry. The presence of both a benzyl group and a 5-methylfuran moiety in its structure makes it a versatile intermediate for synthesizing more complex molecules.
In recent years, the demand for furan-based compounds has surged due to their potential in drug discovery and material science. Researchers are particularly interested in N-Benzyl-1-(5-methylfuran-2-yl)methanamine because of its unique structural features, which may contribute to its bioactivity. For instance, the 5-methylfuran ring is often associated with antimicrobial and anti-inflammatory properties, while the benzylamine group can enhance the compound's ability to interact with biological targets.
The synthesis of N-Benzyl-1-(5-methylfuran-2-yl)methanamine typically involves the reaction of 5-methylfurfurylamine with benzyl halides or other benzylating agents under controlled conditions. This process highlights the importance of green chemistry principles, as researchers strive to minimize waste and improve efficiency. The compound's CAS number 130539-99-0 serves as a unique identifier, ensuring accurate tracking and regulatory compliance in global markets.
One of the most frequently asked questions about N-Benzyl-1-(5-methylfuran-2-yl)methanamine is its potential applications in drug development. Preliminary studies suggest that this compound could be a promising candidate for treating neurological disorders, thanks to its ability to modulate neurotransmitter activity. Additionally, its furan ring may play a role in enhancing the compound's pharmacokinetic properties, such as solubility and bioavailability.
Another area of interest is the use of N-Benzyl-1-(5-methylfuran-2-yl)methanamine in agrochemical formulations. The compound's structural motifs are similar to those found in pesticides and herbicides, making it a potential building block for developing new crop protection agents. With the growing emphasis on sustainable agriculture, researchers are exploring ways to optimize the synthesis and application of such compounds to reduce environmental impact.
From a commercial perspective, N-Benzyl-1-(5-methylfuran-2-yl)methanamine is available through specialized chemical suppliers, often in small quantities for research purposes. Its CAS number 130539-99-0 is crucial for procurement, as it ensures the correct compound is sourced. Quality control measures, such as HPLC and NMR analysis, are essential to verify the purity and identity of the compound, especially for sensitive applications like pharmaceutical research.
In conclusion, N-Benzyl-1-(5-methylfuran-2-yl)methanamine (CAS No. 130539-99-0) represents a fascinating area of study in organic and medicinal chemistry. Its unique structure and potential applications in drug discovery and agrochemicals make it a valuable compound for researchers. As the scientific community continues to explore its properties, this compound may unlock new possibilities for addressing some of the most pressing challenges in health and agriculture.
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